N'-[2-(4-methoxyphenoxy)acetyl]-2-pyrazinecarbohydrazide

• IUPAC Name: N'-[2-(4-methoxyphenoxy)acetyl]pyrazine-2-carbohydrazide
• InChI: InChI=1S/C14H14N4O4/c1-21-10-2-4-11(5-3-10)22-9-13(19)17-18-14(20)12-8-15-6-7-16-12/h2-8H,9H2,1H3,(H,17,19)(H,18,20)
• InChI Key: ZFPMOAXWUFVQJL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC(=O)NNC(=O)C2=NC=CN=C2
• Molecular Formula: C14H14N4O4
• Molecular Weight: 302.29 g/mol

Description

N'-[2-(4-methoxyphenoxy)acetyl]-2-pyrazinecarbohydrazide is a chemical compound that has been the subject of various studies. Its properties and reactions offer insights into its potential applications in different fields.

Synthesis Analysis

The synthesis of similar compounds involves reactions like the condensation of acyl derivatives with hydrazine hydrate. For instance, the synthesis of 2-(4-Methoxyphenoxy)acetohydrazide involved the reaction of ethyl 2-(4-methoxyphenoxy)acetate with hydrazine hydrate in ethanol (Liu & Gao, 2012). This suggests a similar approach might be applicable for N'-[2-(4-methoxyphenoxy)acetyl]-2-pyrazinecarbohydrazide.

Molecular Structure Analysis

The molecular structure is characterized by bonds suggesting electronic delocalization. For example, in a related compound, the N—N bond was relatively short, indicating some degree of electronic delocalization (Liu & Gao, 2012).

Chemical Reactions and Properties

Various reactions can be expected based on the functional groups present in the molecule. For instance, similar compounds have been involved in reactions leading to the formation of derivatives like triazoles and oxadiazoles (Gobis et al., 2006).

Physical Properties Analysis

The physical properties of such compounds often include crystalline structures and hydrogen bonding patterns. For instance, 2-(4-Methoxyphenoxy)acetohydrazide forms sheets in the crystal linked by N—H⋯N and N—H⋯O hydrogen bonds (Liu & Gao, 2012).

Chemical Properties Analysis

The chemical properties are influenced by the functional groups in the molecule. For N'-[2-(4-methoxyphenoxy)acetyl]-2-pyrazinecarbohydrazide, properties such as reactivity and stability can be inferred from studies on similar compounds. For example, the presence of methoxy groups and pyrazine rings can affect reactivity and interactions with other molecules (Gobis et al., 2006).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Unfortunately, the mechanism of action for “N’-[2-(4-methoxyphenoxy)acetyl]-2-pyrazinecarbohydrazide” is not documented in the available literature.